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Stability, Storage & Solubility

For researchers, maintaining compound integrity is crucial for experimental reproducibility. The table below

summarizes the key handling information for ETP-46321.

Aspect Specification

Recommended Storage (Powder) -20°C for 3 years; 4°C for 2 years [1]

Recommended Storage (Solution) -80°C for 6 months; -20°C for 1 month (in DMSO) [1]

Purity ≥98% [1]

Solubility in DMSO ~30-33 mg/mL (approx. 63-70 mM) [1] [2] [3]

Solubility in Water <1 mg/mL [1]

Experimental Protocols & Formulations

In Vitro Cell-Based Assay
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This protocol for inhibiting AKT phosphorylation in U2OS cells is a common method to demonstrate cellular

activity of PI3K inhibitors [1] [3].

Cell Line: U2OS osteosarcoma cells.
Test Compound: ETP-46321.

Procedure: Treat cells with ETP-46321. The reported half-maximal inhibitory concentration (IC₅₀) for
phospho-AKT inhibition is 8.3 nM [1] [3]. This indicates the compound's potency in a cellular model.

In Vivo Administration

This animal study protocol shows ETP-46321's efficacy in a mouse tumor model [1] [2].

Animals: BALB/C mice.

Dosage: 50 mg/kg, administered orally (p.o.) [1] [2].
Dosing Schedule: Once daily for three weeks [1] [2].

Key Findings: The treatment resulted in significant tumor growth inhibition [1] [2].

Solubilization Formulations for Animal Studies

ETP-46321 has low aqueous solubility, so these formulations are critical for in vivo experiments [1].

Injection Formulation 1: 10% DMSO + 5% Tween 80 + 85% Saline [1].
Injection Formulation 2: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [1].

Oral Formulation 1: Suspend in 0.5% Carboxymethylcellulose sodium (CMC Na) [1].
Oral Formulation 2: Suspend in 0.5% Carboxymethyl cellulose [1].

Troubleshooting Common Issues

Precipitation in Aqueous Buffers: This is expected due to the compound's low water solubility.

Always prepare fresh working solutions from a DMSO stock and use the recommended in vivo
formulations. Sonication may help achieve a uniform suspension [1] [2].

Loss of Biological Activity: This can occur with improper storage or repeated freeze-thaw cycles of
the solution. For the powder, ensure continuous storage at -20°C or below. For DMSO stock

solutions, prepare single-use aliquots and store at -80°C to avoid multiple freeze-thaw cycles [1].
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Mechanism of Action

The following diagram illustrates the primary signaling pathway targeted by ETP-46321 and its downstream

effects, based on its role as a PI3Kα/δ inhibitor [1] [4].
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The primary mechanism involves:

PI3K Inhibition: ETP-46321 directly and potently inhibits the p110α (Ki=2.3 nM) and p110δ (Ki=14.2
nM) subunits of the PI3K enzyme complex [1].
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Blocking Oncogenic Signaling: This inhibition prevents the conversion of PIP2 to PIP3, a key lipid

second messenger, thereby blocking the downstream activation of AKT (a central survival kinase) [1]
[4].

Downstream Effects: Reduction in phosphorylated AKT (p-AKT) levels leads to decreased signaling
through pro-survival and growth pathways, resulting in observed tumor growth inhibition in models [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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